Cas no 1506132-93-9 (3-(3-amino-1H-pyrazol-1-yl)methylphenol)

• Product Name: 3-(3-amino-1H-pyrazol-1-yl)methylphenol
• CAS No: 1506132-93-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5737279
• PubChem ID: 80104331
• Update Time: 2025-05-20

3-(3-amino-1H-pyrazol-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 1506132-93-9
• 3-[(3-AMINO-1H-PYRAZOL-1-YL)METHYL]PHENOL
• EN300-1107585
• AKOS018665538
• Phenol, 3-[(3-amino-1H-pyrazol-1-yl)methyl]-
• 3-(3-amino-1H-pyrazol-1-yl)methylphenol

• Inchi： 1S/C10H11N3O/c11-10-4-5-13(12-10)7-8-2-1-3-9(14)6-8/h1-6,14H,7H2,(H2,11,12)
• InChI Key： KMZFGKZWJIEOLF-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 451.2±30.0 °C(Predicted)
• pka: 9.77±0.10(Predicted)

Additional information on 3-(3-amino-1H-pyrazol-1-yl)methylphenol

Introduction to 3-(3-amino-1H-pyrazol-1-yl)methylphenol (CAS No. 1506132-93-9)

3-(3-amino-1H-pyrazol-1-yl)methylphenol, identified by its Chemical Abstracts Service (CAS) number 1506132-93-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The compound features a phenolic moiety linked to a pyrazole ring, both of which are well-documented scaffolds in the development of pharmacologically active agents. The presence of an amino group on the pyrazole ring enhances its reactivity, enabling diverse functionalization strategies that can be exploited for designing novel therapeutic entities.

In recent years, the exploration of 3-(3-amino-1H-pyrazol-1-yl)methylphenol has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have facilitated the rapid identification of molecular fragments with high binding affinity to biological targets, such as enzymes and receptors. The pyrazole-phenol hybrid structure is particularly intriguing because it combines the properties of both moieties, offering a balance between solubility, metabolic stability, and target specificity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex derivatives. Researchers have leveraged its amino and hydroxyl functional groups to develop libraries of analogs for testing against various disease-related pathways. For instance, modifications at the pyrazole ring have been shown to modulate interactions with kinases and other enzymes implicated in cancer and inflammatory diseases.

Recent studies have highlighted the role of 3-(3-amino-1H-pyrazol-1-yl)methylphenol in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators in cellular signaling networks, and their dysregulation is associated with numerous pathological conditions. The compound’s ability to disrupt these interactions has been explored through structural optimization efforts aimed at improving its binding affinity and selectivity.

The phenolic hydroxyl group in 3-(3-amino-1H-pyrazol-1-yl)methylphenol also presents opportunities for further derivatization, such as glycosylation or esterification, which can enhance pharmacokinetic properties like bioavailability and tissue distribution. These modifications are particularly relevant in the context of drug delivery systems designed for targeted therapy.

In addition to its pharmaceutical applications, this compound has shown promise in material science, where its aromatic structure contributes to thermal stability and electronic properties suitable for organic semiconductors or luminescent materials. The versatility of 3-(3-amino-1H-pyrazol-1-yl)methylphenol underscores its importance as a building block in synthetic chemistry.

The synthesis of 3-(3-amino-1H-pyrazol-1-yl)methylphenol typically involves multi-step reactions starting from commercially available precursors. Key steps often include condensation reactions to form the pyrazole ring followed by coupling procedures to introduce the phenolic side chain. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate, aligning with green chemistry principles.

Evaluation of 3-(3-amino-1H-pyrazol-1-yl)methylphenol in preclinical models has revealed several interesting pharmacological profiles. Its interaction with metal ions has been investigated as a potential strategy for developing antimicrobial agents, given the prevalence of metal-dependent enzymes in pathogens. Furthermore, its ability to inhibit oxidative stress-related pathways makes it a candidate for neuroprotective therapies.

The integration of machine learning algorithms into virtual screening campaigns has accelerated the discovery process for derivatives of 3-(3-amino-1H-pyrazol-1-yl)methylphenol. Predictive models trained on large datasets have identified novel scaffolds with enhanced activity against specific targets, reducing the time required for hit-to Lead optimization cycles.

Regulatory considerations play a crucial role in advancing compounds like 3-(3-amino-1H-pyrazol-1-yl)methylphenol into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet purity standards necessary for human testing. Collaborative efforts between academic institutions and pharmaceutical companies have streamlined these processes, fostering faster translation from bench to market.

The future direction of research on CAS No. 1506132-93-9 is likely to focus on expanding its therapeutic applications through structure-based drug design. High-resolution crystallographic studies will provide insights into its binding mode with biological targets, guiding rational modifications aimed at improving efficacy and reducing side effects.

Finally, the economic viability of producing 3-(3-amino-1H-pyrazol-1-yl)methylphenol on an industrial scale remains a key consideration. Innovations in continuous flow chemistry have demonstrated potential cost reductions compared to traditional batch processing methods, making it more feasible for large-scale applications in drug development programs.